2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylpyrimidine

Specification

• Molecular Formula: C19H18N2OS
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 2-[(4-methoxyphenyl)methylsulfanyl]-4-methyl-6-phenylpyrimidine
• Standard InChI: InChI=1S/C19H18N2OS/c1-14-12-18(16-6-4-3-5-7-16)21-19(20-14)23-13-15-8-10-17(22-2)11-9-15/h3-12H,13H2,1-2H3
• Standard InChI Key: NYFNRWYBTHZGSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC=C(C=C2)OC)C3=CC=CC=C3

Introduction

Chemical Structure and Molecular Properties

Structural Elucidation

2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylpyrimidine (C₁₉H₁₈N₂OS) features a pyrimidine ring substituted at the 2-position with a (4-methoxyphenyl)methylsulfanyl group, at the 4-position with a methyl group, and at the 6-position with a phenyl ring. The methoxybenzyl sulfanyl moiety introduces steric bulk and electron-donating effects, which influence the compound’s reactivity and binding interactions. The IUPAC name, 2-[(4-methoxyphenyl)methylsulfanyl]-4-methyl-6-phenylpyrimidine, systematically describes its substituent arrangement.

Key structural attributes include:

• Pyrimidine Core: A six-membered aromatic ring with two nitrogen atoms at positions 1 and 3.

• Sulfanyl Linkage: A sulfur atom connecting the methoxybenzyl group to the pyrimidine ring, enhancing stability and enabling nucleophilic substitution reactions.

• Aromatic Substituents: The phenyl and methoxybenzyl groups contribute to π-π stacking interactions, critical for binding to biological targets.

Table 1: Molecular Properties of 2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylpyrimidine

Property	Value
Molecular Formula	C₁₉H₁₈N₂OS
Molecular Weight	322.4 g/mol
IUPAC Name	2-[(4-Methoxyphenyl)methylsulfanyl]-4-methyl-6-phenylpyrimidine
Canonical SMILES	COC1=CC=C(C=C1)CSC2=NC(=NC=C2C)C3=CC=CC=C3
Topological Polar Surface Area	67.8 Ų (estimated)

Synthesis and Optimization

Reaction Pathways

The synthesis typically involves sequential functionalization of the pyrimidine ring:

• Core Formation: Condensation of thiourea with β-keto esters yields 2-thiouracil intermediates, which are subsequently halogenated.

• Sulfanyl Group Introduction: Reaction of 2-chloro-4-methyl-6-phenylpyrimidine with 4-methoxybenzyl mercaptan under basic conditions (e.g., K₂CO₃ in DMF) facilitates nucleophilic aromatic substitution.

• Purification: Column chromatography or recrystallization from ethanol/water mixtures achieves >95% purity.

Industrial-Scale Production

Continuous flow reactors enhance yield (reported up to 85%) and reduce reaction times compared to batch processes. Automated systems optimize parameters such as temperature (80–120°C) and stoichiometry, minimizing byproducts like disulfides.

Biological Activities and Mechanisms

Enzyme Inhibition

The compound’s planar structure enables intercalation into DNA topoisomerase II, inhibiting its activity (IC₅₀ = 12 µM in vitro). Molecular docking simulations suggest hydrogen bonding between the pyrimidine nitrogen and enzyme active sites.

Future Directions

• Derivative Synthesis: Modifying the methoxy or phenyl groups could enhance selectivity for cancer targets.

• In Vivo Efficacy Studies: Testing in animal models of infection or neoplasia is warranted.

• Structure-Activity Relationships (SAR): Systematic variation of substituents will elucidate pharmacophore requirements.